Textural properties of nanocrystalline tin oxide obtained by spray pyrolysis

Journal of Materials Chemistry Pub Date: 2003-07-18 DOI: 10.1039/B304830F

Abstract

This work analyses the textural evolution, characterised by N2 adsorption and Hg porosimetry, of tin oxide (SnO2) obtained by spray pyrolysis (300–900 °C) and subjected to thermal treatments at 600 and 800 °C. The so-obtained materials have also been characterized by X-ray diffraction (XRD), scanning electron microscopy (SEM) and energy dispersive spectroscopy (EDS); resistance measurements were made on annealed pellets of these materials. After the thermal treatment, samples obtained at lower pyrolysis temperatures (300–500 °C) undergo a complete collapse of their original structure: the initial hollow spheres transform into polyhedral crystals of the same order of magnitude. On the other hand, those obtained at higher temperatures (700–900 °C) maintain the original morphology, although the initial smooth surface becomes wrinkled due to the increase of the crystals size as a consequence of the sintering process.

Graphical abstract: Textural properties of nanocrystalline tin oxide obtained by spray pyrolysis
Textural properties of nanocrystalline tin oxide obtained by spray pyrolysis
Recommended Literature
Journal of Materials Chemistry
Journal Name：Journal of Materials Chemistry
Research Products